N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H15Cl2N3O
• Molecular Weight: 312.2 g/mol
• IUPAC Name: N-(2,3-dichlorophenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H15Cl2N3O/c1-3-5-9-8-12(19(2)18-9)14(20)17-11-7-4-6-10(15)13(11)16/h4,6-8H,3,5H2,1-2H3,(H,17,20)
• InChI Key: BKMWWYLDWOYVSN-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl)C

Description

N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as DCPA or pyrazolamide, is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins in cells. This inhibition can lead to the death of cancer cells and the inhibition of the growth of bacteria.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. Biochemically, it has been found to inhibit the activity of certain enzymes and proteins in cells. Physiologically, it has been found to affect the growth and development of plants, insects, and bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells and bacteria. Another advantage is that it is relatively easy to synthesize and purify. One limitation is that the mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. One direction is to continue studying its potential use as an anti-cancer and anti-tuberculosis drug. Another direction is to study its effects on other diseases and conditions. Additionally, further research could be done to understand the mechanism of action and to design experiments to study its effects more effectively. Finally, research could be done to develop more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide can be synthesized by reacting 2,3-dichlorobenzonitrile with ethylmagnesium bromide followed by reaction with propylmagnesium bromide and 1-methyl-1H-pyrazole-5-carboxamide. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2,3-dichlorophenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been studied for its potential use as a herbicide, fungicide, and insecticide. It has also been studied for its potential use in treating various diseases such as cancer, tuberculosis, and leprosy. This compound has been found to have inhibitory effects on the growth of cancer cells and has shown potential as an anti-tuberculosis drug.